Cas no 1177282-58-4 (4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride)

• Product Name: 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride
• CAS No: 1177282-58-4
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• CID: 4775658
• Update Time: 2025-08-05

4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride

• Inchi： 1S/C11H13ClN2O.ClH/c12-9-1-3-10(4-2-9)14-7-8(6-13)5-11(14)15;/h1-4,8H,5-7,13H2;1H
• InChI Key： JCUIQHIQXVUEOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(CN)C1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride

Introduction to 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride (CAS No. 1177282-58-4)

4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1177282-58-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of both an aminomethyl group and a 4-chlorophenyl substituent in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation into various pharmaceutical preparations. This property is particularly crucial in drug development, as it facilitates the administration of the compound through oral, intravenous, or other parenteral routes. The solubility profile also influences its pharmacokinetic behavior, which is a critical factor in determining the drug's efficacy and safety profile.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidinone derivatives in the design of novel therapeutic agents. The structural motif of 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride exhibits similarities to several known bioactive molecules, suggesting potential applications in the treatment of various diseases. For instance, studies have demonstrated that pyrrolidinone derivatives can interact with biological targets such as enzymes and receptors, modulating their activity to achieve therapeutic effects.

In particular, the aminomethyl group in this compound can serve as a site for further functionalization, allowing chemists to modify its properties and tailor its biological activity. This flexibility has been exploited in the synthesis of analogs with enhanced potency or selectivity. Researchers have explored derivatives of this compound for their potential role in inhibiting key enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and other inflammatory disorders.

The 4-chlorophenyl moiety contributes to the compound's lipophilicity, which is an important parameter in drug design. Lipophilic compounds often exhibit better membrane permeability, facilitating their absorption into cells and tissues. This characteristic is particularly relevant for drugs that need to cross biological barriers, such as the blood-brain barrier. The interplay between lipophilicity and solubility is a critical consideration in optimizing drug formulations to ensure maximal bioavailability and therapeutic efficacy.

Current research endeavors are focused on elucidating the mechanism of action of 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride and its derivatives. Preclinical studies have shown encouraging results regarding its potential as an anti-inflammatory agent. The compound has been observed to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are supported by in vitro experiments where the compound demonstrated significant suppression of inflammatory pathways without notable cytotoxicity at therapeutic concentrations.

The pharmacological profile of this compound is further complemented by its ability to modulate neurotransmitter systems. Pyrrolidinone derivatives have been investigated for their potential role in treating neurological disorders due to their interaction with neurotransmitter receptors such as serotonin and dopamine receptors. While more extensive research is needed to fully understand these effects, preliminary data suggest that 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride may have neuroprotective properties, making it a candidate for exploring treatments against neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to its anti-inflammatory and neuroprotective potential, this compound has shown promise in other therapeutic areas. For instance, it has been explored for its antimicrobial properties, demonstrating activity against certain bacterial strains. This dual functionality—anti-inflammatory and antimicrobial—makes it an intriguing candidate for developing combination therapies that address multiple aspects of infections while minimizing resistance development.

The synthetic route to 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the aminomethyl group and subsequent cyclization processes to form the pyrrolidinone ring system. The use of advanced catalytic methods has improved the efficiency and yield of these reactions, making large-scale production feasible.

The quality control of this compound is stringent due to its pharmaceutical relevance. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to ensure purity and consistency across batches. These methods provide detailed structural information and quantify impurities, ensuring that the final product meets regulatory standards required for clinical use.

The future direction of research on 4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride includes exploring its role in personalized medicine. By understanding how genetic variations influence individual responses to this compound, researchers can develop targeted therapies that maximize benefits while minimizing adverse effects. Additionally, computational modeling techniques are being employed to predict how modifications to its structure can enhance its pharmacological properties.

In conclusion,4-(Aminomethyl)-1-(4-chlorophenyl)pyrrolidin-2-one hydrochloride (CAS No. 1177282-58-4) represents a promising lead compound with diverse therapeutic applications. Its unique structural features make it a versatile scaffold for drug discovery, offering potential treatments for inflammatory diseases, neurological disorders, and infections. As research continues to uncover new insights into its mechanisms of action and optimize synthetic methodologies,this compound holds significant promise for improving human health through innovative pharmaceutical solutions.